3-((Dimethylamino)methyl)pyrrolidin-3-ol
Cat. No. B8792861
M. Wt: 144.21 g/mol
InChI Key: WWPGEZLKLDDXQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05173484
Procedure details
9.4 g (39 mmol) of 1-benzyl-3-dimethylaminomethyl-3-hydroxypyrrolidine in 60 ml of methanol are hydrogenated using 2 g of palladium/active carbon (5%) at 100° C. and 90 bar. The catalyst is filtered off, the filtrate is concentrated and the residue is distilled.
Quantity
9.4 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([N:8]1[CH2:12][CH2:11][C:10]([CH2:14][N:15]([CH3:17])[CH3:16])([OH:13])[CH2:9]1)C1C=CC=CC=1>CO.[Pd]>[CH3:16][N:15]([CH2:14][C:10]1([OH:13])[CH2:11][CH2:12][NH:8][CH2:9]1)[CH3:17]
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Inputs
Step One
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Name
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|
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Quantity
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9.4 g
|
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Type
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reactant
|
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Smiles
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C(C1=CC=CC=C1)N1CC(CC1)(O)CN(C)C
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Step Two
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Name
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|
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Quantity
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60 mL
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Type
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solvent
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Smiles
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CO
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Step Three
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Name
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|
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Quantity
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2 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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at 100° C.
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FILTRATION
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Type
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FILTRATION
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|
Details
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The catalyst is filtered off
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the filtrate is concentrated
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DISTILLATION
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Type
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DISTILLATION
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Details
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the residue is distilled
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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CN(C)CC1(CNCC1)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
